Cas no 653568-72-0 (4-Thiazoleacetic acid, 2-[4-(methoxymethyl)phenyl]-)
653568-72-0 structure
Product Name:4-Thiazoleacetic acid, 2-[4-(methoxymethyl)phenyl]-
CAS No:653568-72-0
MF:C13H13NO3S
MW:263.312222242355
CID:400584
PubChem ID:12072367
Update Time:2025-04-19
4-Thiazoleacetic acid, 2-[4-(methoxymethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazoleacetic acid, 2-[4-(methoxymethyl)phenyl]-
- 2-[2-[4-(methoxymethyl)phenyl]-1,3-thiazol-4-yl]acetic acid
- DTXSID10477002
- 653568-72-0
- AKOS014963291
-
- Inchi: 1S/C13H13NO3S/c1-17-7-9-2-4-10(5-3-9)13-14-11(8-18-13)6-12(15)16/h2-5,8H,6-7H2,1H3,(H,15,16)
- InChI Key: MOGMXOSOZINUAO-UHFFFAOYSA-N
- SMILES: S1C=C(CC(=O)O)N=C1C1C=CC(COC)=CC=1
Computed Properties
- Exact Mass: 263.06169
- Monoisotopic Mass: 263.06161445g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 87.7Ų
Experimental Properties
- PSA: 59.42
4-Thiazoleacetic acid, 2-[4-(methoxymethyl)phenyl]- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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